Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro-

• IUPAC Name: 5,6-dichloro-1,3-dihydroimidazo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C6H3Cl2N3O/c7-2-1-3-5(10-4(2)8)11-6(12)9-3/h1H,(H2,9,10,11,12)
• InChI Key: ITKBBOLEUZVKAE-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC(=C1Cl)Cl)NC(=O)N2
• Molecular Formula: C6H3Cl2N3O
• DSSTOX Substance ID: DTXSID60418763
• Molecular Weight: 204.01 g/mol
• CAS RN: 361365-08-4

Description

Imidazo[4,5-b]pyridine derivatives are a class of compounds that have been studied for their potential biological activities. For example, 2-(3-Methyl-3H-imidazo[4,5-b]pyridin-2-yl)ethanamine is a solid compound with the linear formula C9H12N4.

Synthesis Analysis

The synthesis of imidazo[4,5-b]pyridine derivatives often involves multiple steps. For instance, one approach used commercially available 5,5-diaminopyridine-3-ol as the starting material, followed by a four-step sequence.

Molecular Structure Analysis

The molecular structure of imidazo[4,5-b]pyridine derivatives can be complex and varies depending on the specific derivative. For example, the structure of 2-(3-Methyl-3H-imidazo[4,5-b]pyridin-2-yl)ethanamine includes a central imidazo[4,5-b]pyridine ring with a methyl group and an ethanamine group attached.

Chemical Reactions Analysis

Imidazo[4,5-b]pyridine derivatives can participate in various chemical reactions. For instance, a series of new (3-(1H-benzo[d]imidazol-2-yl))/(3-(3H-imidazo[4,5-b]pyridin-2-yl))-(1H-indol-5-yl)(3,4,5-trimethoxyphenyl)methanone conjugates were synthesized and evaluated for their antiproliferative activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazo[4,5-b]pyridine derivatives can vary depending on the specific derivative. For example, 2-(3-Methyl-3H-imidazo[4,5-b]pyridin-2-yl)ethanamine is a solid compound.

Scientific Research Applications

Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- has a wide range of potential applications in scientific research. One of the main areas of interest is in the field of medicinal chemistry, where this compound has shown promising results as a potential drug candidate for the treatment of various diseases. Additionally, this compound has been studied for its potential use in materials science, as it has unique electronic and optical properties that make it useful in the development of new materials.

Mechanism of Action

Target of Action

The primary targets of Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- are Aurora kinases, specifically Aurora-A, Aurora-B, and Aurora-C . These kinases play a crucial role in cell division, and their inhibition can lead to the prevention of cancer cell proliferation .

Mode of Action

Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- interacts with its targets, the Aurora kinases, by acting as a potent inhibitor . This interaction results in the inhibition of intracellular Aurora kinase activation and its downstream target, PRAS40 .

Biochemical Pathways

The inhibition of Aurora kinases by Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- affects the cell cycle pathway. This leads to the disruption of cell division, thereby preventing the proliferation of cancer cells .

Pharmacokinetics

It has been reported that a similar compound has good microsomal stability , which could suggest a favorable absorption, distribution, metabolism, and excretion (ADME) profile for Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro-.

Result of Action

The molecular and cellular effects of the action of Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- include the inhibition of cell proliferation . This is achieved through the disruption of the cell cycle, specifically by inhibiting the function of Aurora kinases .

Advantages and Limitations for Lab Experiments

One of the main advantages of using Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- in lab experiments is its well-established synthesis method and high purity. Additionally, this compound has been extensively studied and has a wide range of potential applications in various fields. However, there are also limitations to using this compound, such as its potential toxicity and limited solubility in certain solvents.

Future Directions

There are numerous future directions for research involving Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro-. One potential area of interest is in the development of new drugs for the treatment of cancer and other diseases. Additionally, this compound could be further studied for its potential use in materials science, such as in the development of new electronic devices. Further research is also needed to fully understand the mechanism of action and physiological effects of this compound.
In conclusion, Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- is a chemical compound that has gained significant attention in the field of scientific research. Its well-established synthesis method, potential applications in various fields, and unique biochemical and physiological effects make it a promising compound for future research. However, further studies are needed to fully understand its mechanism of action and potential limitations.

Safety and Hazards

The safety and hazards associated with imidazo[4,5-b]pyridine derivatives can vary depending on the specific derivative. For example, Sigma-Aldrich provides 2-(3-Methyl-3H-imidazo[4,5-b]pyridin-2-yl)ethanamine to researchers as part of a collection of unique chemicals, but does not collect analytical data for this product.

Biochemical Analysis

Biochemical Properties

Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- plays a crucial role in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit the activity of α-glucosidase, an enzyme involved in carbohydrate metabolism . The inhibition occurs through the formation of hydrogen bonds and hydrophobic interactions with the enzyme’s active site, thereby preventing substrate binding and subsequent catalysis.

Cellular Effects

The effects of Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- on cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. In cancer cells, this compound exhibits cytotoxic effects by disrupting cell proliferation and inducing apoptosis . It affects key signaling pathways such as the PI3K/Akt pathway, leading to altered gene expression and metabolic changes that promote cell death.

Molecular Mechanism

At the molecular level, Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- exerts its effects through specific binding interactions with biomolecules. It binds to the active sites of enzymes, such as α-glucosidase, through hydrogen bonding and π-π stacking interactions . Additionally, it can modulate enzyme activity by altering the conformation of the enzyme’s active site, thereby inhibiting or activating its function. This compound also influences gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- have been studied over various time periods. The compound exhibits stability under standard laboratory conditions, with minimal degradation observed over time . Long-term studies have shown that its effects on cellular function, such as enzyme inhibition and cytotoxicity, remain consistent over extended periods, indicating its potential for sustained biochemical applications.

Dosage Effects in Animal Models

The effects of Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- vary with different dosages in animal models. At lower doses, the compound exhibits therapeutic effects, such as enzyme inhibition and anti-cancer activity, without significant toxicity . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed, indicating the importance of dosage optimization for safe and effective use.

Metabolic Pathways

Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- is involved in various metabolic pathways. It interacts with enzymes and cofactors involved in carbohydrate and lipid metabolism, influencing metabolic flux and metabolite levels . The compound’s metabolic effects are mediated through its interactions with key metabolic enzymes, leading to altered metabolic pathways and changes in cellular energy balance.

Transport and Distribution

Within cells and tissues, Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- is transported and distributed through interactions with transporters and binding proteins . These interactions facilitate its localization to specific cellular compartments, where it exerts its biochemical effects. The compound’s distribution is influenced by its chemical properties, such as solubility and affinity for specific transporters.

Subcellular Localization

The subcellular localization of Imidazo[4,5-b]pyridin-2(3H)-one, 5,6-dichloro- is critical for its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . For example, the compound may be localized to the mitochondria, where it influences mitochondrial function and energy metabolism. Its localization is essential for its role in regulating cellular processes and biochemical reactions.